Cas no 339585-99-8 ((4-Chloro-6-methylpyridin-2-yl)methyl acetate)

• Product Name: (4-Chloro-6-methylpyridin-2-yl)methyl acetate
• CAS No: 339585-99-8
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• MDL: MFCD27918640
• CID: 4713046
• Update Time: 2025-05-25

(4-Chloro-6-methylpyridin-2-yl)methyl acetate Chemical and Physical Properties

Names and Identifiers

• (4-chloro-6-methylpyridin-2-yl)methyl acetate
• ZGFCNDNVKQGVRU-UHFFFAOYSA-N
• FCH2495236
• acetic 4-chloro-6-methyl-2-pyridinylmethyl ester
• (4-Chloro-6-methylpyridin-2-yl)methyl acetate

• MDL： MFCD27918640
• Inchi： 1S/C9H10ClNO2/c1-6-3-8(10)4-9(11-6)5-13-7(2)12/h3-4H,5H2,1-2H3
• InChI Key： ZGFCNDNVKQGVRU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)N=C(C=1)COC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Topological Polar Surface Area: 39.2

Additional information on (4-Chloro-6-methylpyridin-2-yl)methyl acetate

Comprehensive Analysis of (4-Chloro-6-methylpyridin-2-yl)methyl acetate (CAS No. 339585-99-8): Properties, Applications, and Industry Trends

(4-Chloro-6-methylpyridin-2-yl)methyl acetate, identified by its CAS number 339585-99-8, is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This ester derivative of pyridine exhibits unique reactivity due to its chloro and methyl substituents, making it valuable for synthesizing bioactive molecules. Recent studies highlight its role as a key intermediate in developing novel crop protection agents and small-molecule drugs, aligning with the growing demand for sustainable agriculture solutions and targeted therapies.

The molecular structure of 339585-99-8 combines a pyridine core with strategic functional groups that enable diverse chemical transformations. Researchers particularly value its acetate moiety for facile hydrolysis or transesterification reactions, while the 4-chloro-6-methyl substitution pattern influences regioselectivity in subsequent reactions. These properties address frequent search queries like "pyridine derivatives in drug discovery" and "chlorinated heterocycles synthesis", reflecting industry interest in modular building blocks for medicinal chemistry.

In pharmaceutical applications, (4-Chloro-6-methylpyridin-2-yl)methyl acetate serves as a precursor for kinase inhibitors and anti-inflammatory compounds, topics trending in biomedical literature. Its structural features appear in patent filings for JAK/STAT pathway modulators, responding to the surge in autoimmune disease research. Analytical techniques like HPLC purity analysis (another high-search-volume term) confirm its ≥98% purity in commercial batches, meeting stringent requirements for preclinical development.

The agrochemical sector utilizes this compound in developing next-generation neonicotinoid alternatives, addressing environmental concerns about pollinator safety. Its chloropyridine segment contributes to insecticidal activity while the methyl acetate group allows metabolic tuning—a hot topic in "green chemistry" discussions. Regulatory-compliant synthesis routes for 339585-99-8 have become a focus area, coinciding with increased searches for "REACH-compliant intermediates" among European manufacturers.

From a technical perspective, (4-Chloro-6-methylpyridin-2-yl)methyl acetate typically appears as a colorless to pale yellow liquid with characteristic ester-like odor. Stability studies show optimal storage under inert atmosphere at 2-8°C, with shelf life extending beyond 24 months when properly handled. These practical details respond to frequent queries about "heterocyclic compound storage guidelines" from laboratory personnel.

Market analysts note growing procurement of CAS 339585-99-8 by CDMOs specializing in continuous flow chemistry—a technique dominating pharmaceutical manufacturing discussions. The compound's compatibility with microwave-assisted synthesis (another trending methodology) enhances its appeal for rapid prototyping. Suppliers now emphasize metal impurity controls (<1 ppm) to meet catalyst-sensitive application needs, reflecting evolving industry standards.

Environmental fate studies of 4-Chloro-6-methylpyridin-2-yl derivatives indicate moderate biodegradability under aerobic conditions, a crucial consideration for formulators addressing "sustainable chemistry" requirements. Recent publications explore its potential in biocatalyst-mediated transformations, tapping into the enzymatic synthesis trend that garners over 12,000 monthly academic searches globally.

Quality specifications for 339585-99-8 now routinely include chiral purity analysis due to rising demand for enantiopure intermediates. Advanced detection methods like UPLC-MS/MS verify the absence of isomeric impurities, addressing common purchaser concerns about "batch-to-batch consistency" in fine chemicals. These developments parallel increased searches for "QC protocols for pyridine derivatives" among quality assurance professionals.

In conclusion, (4-Chloro-6-methylpyridin-2-yl)methyl acetate represents a versatile scaffold at the intersection of multiple research frontiers. Its evolving applications in precision agriculture and fragment-based drug design position it as a compound of sustained interest, with innovation potential reflected in growing patent activity and scientific citations year-over-year.